![molecular formula C14H13ClN2O5 B4878139 2-methoxy-4-(methoxycarbonyl)phenyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate](/img/structure/B4878139.png)
2-methoxy-4-(methoxycarbonyl)phenyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate
Overview
Description
2-methoxy-4-(methoxycarbonyl)phenyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate, also known as MCCP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and agriculture. MCCP is a pyrazole-based compound that has been synthesized through a multi-step process involving the reaction of various reagents.
Mechanism of Action
The mechanism of action of 2-methoxy-4-(methoxycarbonyl)phenyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cancer cell growth and inflammation. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are known to promote inflammation and cancer cell growth.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of various signaling pathways. Additionally, this compound has been shown to possess antioxidant properties, which may help protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
2-methoxy-4-(methoxycarbonyl)phenyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate has several advantages for use in lab experiments, including its high potency and selectivity for cancer cells and its ability to inhibit various enzymes and signaling pathways. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on 2-methoxy-4-(methoxycarbonyl)phenyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate, including the development of more efficient synthesis methods, the investigation of its potential applications in agriculture, and the development of novel drug delivery systems to enhance its bioavailability and efficacy. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.
Scientific Research Applications
2-methoxy-4-(methoxycarbonyl)phenyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has been shown to exhibit significant activity against various cancer cell lines, including lung, breast, and colon cancer cells. Additionally, this compound has been shown to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.
Properties
IUPAC Name |
(2-methoxy-4-methoxycarbonylphenyl) 4-chloro-1-methylpyrazole-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClN2O5/c1-17-7-9(15)12(16-17)14(19)22-10-5-4-8(13(18)21-3)6-11(10)20-2/h4-7H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZLIZSDKAFDOLW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C(=O)OC2=C(C=C(C=C2)C(=O)OC)OC)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClN2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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